Cas no 1804715-70-5 (2,3-Dibromo-5-(difluoromethyl)-6-(trifluoromethyl)pyridine)

• Product Name: 2,3-Dibromo-5-(difluoromethyl)-6-(trifluoromethyl)pyridine
• CAS No: 1804715-70-5
• MF: C₇H₂Br₂F₅N
• MW: 354.897497653961
• CID: 4850769
• Update Time: 2025-10-28

2,3-Dibromo-5-(difluoromethyl)-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2,3-Dibromo-5-(difluoromethyl)-6-(trifluoromethyl)pyridine

• Inchi： 1S/C7H2Br2F5N/c8-3-1-2(6(10)11)4(7(12,13)14)15-5(3)9/h1,6H
• InChI Key： OHSXUISRUJEQLZ-UHFFFAOYSA-N
• SMILES： BrC1=C(N=C(C(F)(F)F)C(C(F)F)=C1)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 222
• XLogP3: 4.1
• Topological Polar Surface Area: 12.9

Additional information on 2,3-Dibromo-5-(difluoromethyl)-6-(trifluoromethyl)pyridine

Professional Introduction to 2,3-Dibromo-5-(difluoromethyl)-6-(trifluoromethyl)pyridine (CAS No. 1804715-70-5)

2,3-Dibromo-5-(difluoromethyl)-6-(trifluoromethyl)pyridine, identified by its Chemical Abstracts Service (CAS) number 1804715-70-5, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and structural versatility. The unique substitution pattern of bromine, difluoromethyl, and trifluoromethyl groups on the pyridine ring imparts distinct electronic and steric properties, making it a valuable scaffold for the development of novel bioactive molecules.

The structural features of 2,3-Dibromo-5-(difluoromethyl)-6-(trifluoromethyl)pyridine contribute to its potential as a key intermediate in synthetic chemistry. The presence of multiple halogen atoms enhances its reactivity in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures. Additionally, the electron-withdrawing nature of the difluoromethyl and trifluoromethyl groups influences the electronic distribution across the molecule, potentially modulating its interaction with biological targets.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various therapeutic areas, including oncology, inflammation, and infectious diseases. The pyridine core is a common motif in many FDA-approved drugs due to its ability to engage with biological macromolecules through hydrogen bonding and hydrophobic interactions. The compound 2,3-Dibromo-5-(difluoromethyl)-6-(trifluoromethyl)pyridine serves as a promising building block for designing molecules with enhanced binding affinity and selectivity.

One of the most compelling aspects of this compound is its utility in generating derivatives with tailored biological properties. For instance, the bromine atoms can be selectively replaced with other functional groups through metal-catalyzed reactions, allowing for the exploration of diverse chemical space. This flexibility is particularly valuable in drug discovery pipelines where rapid iteration and optimization are essential. The difluoromethyl group, known for its metabolic stability and ability to improve pharmacokinetic profiles, further enhances the appeal of this scaffold for medicinal chemists.

Recent studies have highlighted the role of halogenated pyridines in medicinal chemistry. A notable example is the development of kinase inhibitors where halogenated pyridines act as key pharmacophores responsible for binding to the active site of target enzymes. The compound 2,3-Dibromo-5-(difluoromethyl)-6-(trifluoromethyl)pyridine shares this characteristic and has been explored in several preclinical studies as a precursor for kinase inhibitors. These studies have demonstrated that modifications at the bromine and fluoro-substituted positions can significantly alter the potency and selectivity of resulting compounds.

The agrochemical sector has also benefited from the versatility of halogenated pyridines. Pyridine-based compounds are widely used as herbicides, fungicides, and insecticides due to their efficacy and environmental profile. The unique substitution pattern of 2,3-Dibromo-5-(difluoromethyl)-6-(trifluoromethyl)pyridine makes it a suitable candidate for developing novel agrochemicals with improved crop protection properties. Research has shown that such derivatives can exhibit enhanced activity against resistant pest strains while maintaining low toxicity to non-target organisms.

The synthesis of 2,3-Dibromo-5-(difluoromethyl)-6-(trifluoromethyl)pyridine involves multi-step organic transformations that highlight modern synthetic methodologies. Advanced techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated functionalization have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only showcase the ingenuity of organic chemists but also underscore the importance of innovative approaches in accessing complex heterocyclic compounds.

The computational modeling of 2,3-Dibromo-5-(difluoromethyl)-6-(trifluoromethyl)pyridine has provided valuable insights into its interactions with biological targets. Molecular docking studies have been conducted to evaluate its binding affinity to various enzymes and receptors relevant to human health. These simulations have guided the design of optimized derivatives by identifying critical hotspots for structural modification. Such computational approaches are integral to modern drug discovery workflows, enabling researchers to make data-driven decisions.

The environmental impact of halogenated compounds is an important consideration in their development and application. While these molecules offer significant benefits in terms of bioactivity and selectivity, their persistence in the environment must be carefully managed. Efforts are underway to develop greener synthetic routes that minimize waste generation and reduce hazardous byproducts. The use of catalytic systems that promote high yields while maintaining sustainability is a key focus area.

In conclusion,2,3-Dibromo-5-(difluoromethyl)-6-(trifluoromethyl)pyridine (CAS No. 1804715-70-5) represents a versatile scaffold with broad applications in pharmaceuticals and agrochemicals. Its unique structural features make it an attractive intermediate for designing molecules with enhanced biological activity and improved pharmacokinetic profiles. As research continues to uncover new therapeutic targets and synthetic methodologies, this compound will undoubtedly play a crucial role in advancing drug discovery efforts worldwide.